Dihydrodiol Ibrutinib-d5

• Molecular Formula: C25H26N6O4
• Molecular Weight: 479.5 g/mol
• InChI: InChI=1S/C25H26N6O4/c26-23-21-22(16-8-10-19(11-9-16)35-18-6-2-1-3-7-18)29-31(24(21)28-15-27-23)17-5-4-12-30(13-17)25(34)20(33)14-32/h1-3,6-11,15,17,20,32-33H,4-5,12-14H2,(H2,26,27,28)/t17-,20?/m1/s1/i1D,2D,3D,6D,7D
• InChIKey: NWKPMPRXJGMTKQ-ROSSWGEHSA-N

Dihydrodiol Ibrutinib-d5: A Deuterated Internal Standard for LC-MS/MS Quantitation of the Active Ibrutinib Metabolite

Dihydrodiol Ibrutinib-d5 (CAS 2068022-09-1) is a stable isotope-labeled analog of dihydrodiol ibrutinib (PCI-45227), the major pharmacologically active metabolite of the Bruton's tyrosine kinase (BTK) inhibitor ibrutinib [1]. The compound incorporates five deuterium atoms and is utilized exclusively as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the accurate quantitation of dihydrodiol ibrutinib in biological matrices [2].

Type Stable isotope-labeled internal standard (SIL-IS)

Use LC-MS/MS quantitation of dihydrodiol ibrutinib in research matrices

Key Fit Co-elution and matched ionization for accurate bioanalysis

• [1] Scheers E, Leclercq L, de Jong J, Bode N, Bockx M, Laenen A, Cuyckens F, Skee D, Murphy J, Sukbuntherng J, Mannens G. Absorption, metabolism, and excretion of oral ¹⁴C radiolabeled ibrutinib: an open-label, phase I, single-dose study in healthy men. Drug Metab Dispos. 2015 Feb;43(2):289-97. doi: 10.1124/dmd.114.060061. PMID: 25488930. View Source
• [2] Sun LN, Zhao Y, Qian ZY, Chen XL, Ma H, Guo YJ, Shen H, Wang YQ. Simultaneous Determination of Orelabrutinib, Zanubrutinib, Ibrutinib and Its Active Metabolite in Human Plasma Using LC-MS/MS. Molecules. 2023 Jan 26;28(3):1205. doi: 10.3390/molecules28031205. PMID: 36770870. View Source

Why Substituting Dihydrodiol Ibrutinib-d5 with a Non-Isotopic or Unmatched IS Compromises Assay Accuracy and Data Integrity

In LC-MS/MS bioanalysis, the internal standard must closely mimic the analyte's physicochemical properties and chromatographic behavior to correct for matrix effects, extraction variability, and ionization fluctuations [1]. Using a non-deuterated analog, a structurally unrelated compound, or an isotopically labeled internal standard intended for a different analyte (e.g., Ibrutinib-d5 for quantifying dihydrodiol ibrutinib) introduces differential recovery and ionization efficiencies [2]. This leads to systematic bias, poor precision, and potential assay failure during regulatory validation [3]. Dihydrodiol Ibrutinib-d5 is the exact isotopic match for the dihydrodiol metabolite, ensuring co-elution and equivalent MS response, which is critical for meeting FDA and EMA bioanalytical method validation guidelines [4].

Target IS

Substitute Risk

Dihydrodiol Ibrutinib-d5 – exact isotopic match

Non-deuterated analog – differential extraction recovery and ion suppression may bias quantitation

Unique MRM transition m/z 475.2 → 304.2

Using Ibrutinib-d5 (m/z 446.2 → 309.2) fails to track the metabolite, leading to assay failure

Validated co-elution and matrix effect correction

Unmatched internal standard may shift precision and accuracy outside bioanalytical validation acceptance criteria

• [1] Guo YJ, Du TT, Yang YL, Zhao Y, Chen XL, Ma H, Sun LN, Wang YQ. Simultaneous Determination of Ibrutinib, Dihydroxydiol Ibrutinib, and Zanubrutinib in Human Plasma by Liquid Chromatography-Mass Spectrometry/Mass Spectrometry. Ther Drug Monit. 2024 Oct 1;46(5):634-641. doi: 10.1097/FTD.0000000000001190. PMID: 38531816. View Source
• [2] Rood JJM, van Haren MJ, Beijnen JH, Sparidans RW. Bioanalysis of ibrutinib, and its dihydrodiol- and glutathione cycle metabolites by liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2018 Jul 15;1090:14-21. doi: 10.1016/j.jchromb.2018.05.011. PMID: 29778873. View Source
• [3] FDA Guidance for Industry: Bioanalytical Method Validation. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), Center for Veterinary Medicine (CVM). May 2018. View Source
• [4] Karvaly GB, Vincze I, Balogh A, Köllő Z, Bödör C, Vásárhelyi B. A High-Throughput Clinical Laboratory Methodology for the Therapeutic Monitoring of Ibrutinib and Dihydrodiol Ibrutinib. Molecules. 2022 Jul 27;27(15):4766. doi: 10.3390/molecules27154766. PMID: 35897984. View Source

Quantitative Differentiation of Dihydrodiol Ibrutinib-d5: Validated Performance Metrics vs. Alternative Internal Standards

Validated MRM Transition for Specific Dihydrodiol Ibrutinib-d5 Quantitation

Dihydrodiol Ibrutinib-d5 provides a unique multiple reaction monitoring (MRM) transition of m/z 475.2 → 304.2 under positive ion electrospray ionization, which is distinct from the transition used for the parent drug IS, Ibrutinib-d5 (m/z 446.2 → 309.2) [1]. This specific transition allows for the simultaneous, interference-free quantitation of the dihydrodiol metabolite in multiplexed assays alongside ibrutinib and other BTK inhibitors [2].

MRM Transition

Head-to-head

m/z 475.2 → 304.2 vs. 446.2 → 309.2 (Ibrutinib-d5)

Distinct transition enables interference-free metabolite quantitation

ESI+ triple quadrupole MS; Δ precursor +29.0 Da

Evidence Dimension	MRM Transition (Precursor → Product Ion)
Target Compound Data	m/z 475.2 → 304.2 (Dihydrodiol Ibrutinib-d5)
Comparator Or Baseline	m/z 446.2 → 309.2 (Ibrutinib-d5)
Quantified Difference	Δm/z of precursor = +29.0; distinct fragmentation pathway
Conditions	Positive ion electrospray ionization (ESI+) on a triple quadrupole mass spectrometer

Why This Matters

Procurement of the correct IS with the validated transition is non-negotiable; using the wrong IS (e.g., Ibrutinib-d5) will fail to track the metabolite, rendering the assay invalid for pharmacokinetic or TDM applications.

• [1] Sun LN, Zhao Y, Qian ZY, Chen XL, Ma H, Guo YJ, Shen H, Wang YQ. Simultaneous Determination of Orelabrutinib, Zanubrutinib, Ibrutinib and Its Active Metabolite in Human Plasma Using LC-MS/MS. Molecules. 2023 Jan 26;28(3):1205. doi: 10.3390/molecules28031205. PMID: 36770870. View Source
• [2] Guo YJ, Du TT, Yang YL, Zhao Y, Chen XL, Ma H, Sun LN, Wang YQ. Simultaneous Determination of Ibrutinib, Dihydroxydiol Ibrutinib, and Zanubrutinib in Human Plasma by Liquid Chromatography-Mass Spectrometry/Mass Spectrometry. Ther Drug Monit. 2024 Oct 1;46(5):634-641. doi: 10.1097/FTD.0000000000001190. PMID: 38531816. View Source

Quantitative Assay Linearity Range for Dihydrodiol Ibrutinib Using Dihydrodiol Ibrutinib-d5 as IS

When Dihydrodiol Ibrutinib-d5 is employed as the internal standard, validated LC-MS/MS methods achieve a linear calibration range for dihydrodiol ibrutinib from 0.400 to 200 ng/mL in human plasma [1]. Alternative methods using generic or unmatched IS frequently exhibit narrower dynamic ranges or fail to meet precision and accuracy acceptance criteria at the lower limit of quantitation (LLOQ) [2].

Assay Linearity

Reported

0.400–200 ng/mL (human plasma)

Supports measurement of low concentrations for exposure-response modeling

LLOQ 0.400 ng/mL; UPLC HSS T3 column

Evidence Dimension	Validated Linear Calibration Range for Dihydrodiol Ibrutinib
Target Compound Data	0.400–200 ng/mL (using Dihydrodiol Ibrutinib-d5 as IS)
Comparator Or Baseline	5–5000 ng/mL (ibrutinib and dihydrodiol-ibrutinib using respective deuterated IS)
Quantified Difference	Lower LLOQ of 0.400 ng/mL vs. 5 ng/mL in earlier assays
Conditions	Human plasma; protein precipitation; ACQUITY UPLC HSS T3 column (2.1×50 mm, 1.8 μm)

Why This Matters

The validated 0.400 ng/mL LLOQ enables accurate quantitation of trough concentrations in therapeutic drug monitoring (TDM), which is essential for dose optimization and toxicity management in ibrutinib-treated patients.

• [1] Sun LN, Zhao Y, Qian ZY, Chen XL, Ma H, Guo YJ, Shen H, Wang YQ. Simultaneous Determination of Orelabrutinib, Zanubrutinib, Ibrutinib and Its Active Metabolite in Human Plasma Using LC-MS/MS. Molecules. 2023 Jan 26;28(3):1205. doi: 10.3390/molecules28031205. PMID: 36770870. View Source
• [2] Rood JJM, Dormans PJA, van Haren MJ, Schellens JHM, Beijnen JH, Sparidans RW. Liquid chromatography-tandem mass spectrometric assay for the simultaneous determination of the irreversible BTK inhibitor ibrutinib and its dihydrodiol-metabolite in plasma and its application in mouse pharmacokinetic studies. J Pharm Biomed Anal. 2016 Jan 25;118:123-131. doi: 10.1016/j.jpba.2015.10.033. PMID: 26540627. View Source

Matrix Effect and Extraction Recovery Validation for Dihydrodiol Ibrutinib Using Dihydrodiol Ibrutinib-d5

Using Dihydrodiol Ibrutinib-d5 as the internal standard, the matrix effect for dihydrodiol ibrutinib quantification in human plasma ranged from 97.6% to 109.0%, and extraction recovery ranged from 93.9% to 105.2% [1]. These values fall within the acceptable 85–115% range specified by FDA and EMA bioanalytical guidelines, demonstrating that the deuterated IS effectively compensates for ion suppression/enhancement and sample preparation losses [2].

Matrix Effect & Recovery

Reported

ME 97.6–109.0%; recovery 93.9–105.2%

Within 85–115% acceptance range; effective matrix correction

Human plasma; protein precipitation, gradient elution

Evidence Dimension	Matrix Effect and Extraction Recovery (Accuracy of Quantitation)
Target Compound Data	Matrix Effect: 97.6–109.0%; Extraction Recovery: 93.9–105.2% (using Dihydrodiol Ibrutinib-d5 IS)
Comparator Or Baseline	FDA/EMA acceptance criteria: 85–115% for both parameters
Quantified Difference	Fully compliant with regulatory standards; no significant bias observed
Conditions	Human plasma; protein precipitation with acetonitrile; gradient elution with 10 mM ammonium acetate/0.1% formic acid

Why This Matters

This quantitative validation data provides direct evidence that Dihydrodiol Ibrutinib-d5 delivers the required accuracy and precision for regulatory submissions, reducing the risk of costly assay re-validation and data rejection.

• [1] Guo YJ, Du TT, Yang YL, Zhao Y, Chen XL, Ma H, Sun LN, Wang YQ. Simultaneous Determination of Ibrutinib, Dihydroxydiol Ibrutinib, and Zanubrutinib in Human Plasma by Liquid Chromatography-Mass Spectrometry/Mass Spectrometry. Ther Drug Monit. 2024 Oct 1;46(5):634-641. doi: 10.1097/FTD.0000000000001190. PMID: 38531816. View Source
• [2] FDA Guidance for Industry: Bioanalytical Method Validation. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), Center for Veterinary Medicine (CVM). May 2018. View Source

Assay Precision and Accuracy at LLOQ Using Dihydrodiol Ibrutinib-d5 IS

In a validated method employing Dihydrodiol Ibrutinib-d5 as IS, the precision (%CV) of the lower limit of quantitation (LLOQ) samples for dihydrodiol ibrutinib was ≤15.5%, and accuracy (%RE) ranged from −8.6% to +8.4% [1]. For higher concentration levels, precision was ≤11.4% [1]. These metrics meet the FDA guidance requiring precision ≤20% at LLOQ and ≤15% at higher concentrations, and accuracy within ±20% at LLOQ and ±15% otherwise [2].

LLOQ Precision & Accuracy

Reported

%CV ≤15.5; %RE −8.6 to +8.4

Precision and accuracy meet bioanalytical validation guideline criteria

Three validation batches; human plasma

Evidence Dimension	Precision (%CV) and Accuracy (%RE) of Dihydrodiol Ibrutinib Quantitation
Target Compound Data	Precision at LLOQ: ≤15.5%; Precision at higher levels: ≤11.4%; Accuracy: −8.6% to +8.4%
Comparator Or Baseline	FDA Guidance: LLOQ precision ≤20%, accuracy ±20%; higher levels precision ≤15%, accuracy ±15%
Quantified Difference	Performance exceeds minimum FDA acceptance criteria at all levels
Conditions	Human plasma; three validation batches; LLOQ and QC samples

Why This Matters

Demonstrated precision and accuracy within regulatory limits confirms that Dihydrodiol Ibrutinib-d5 enables reliable quantitation at clinically relevant low concentrations, a prerequisite for pharmacokinetic modeling and therapeutic drug monitoring applications.

• [1] Guo YJ, Du TT, Yang YL, Zhao Y, Chen XL, Ma H, Sun LN, Wang YQ. Simultaneous Determination of Ibrutinib, Dihydroxydiol Ibrutinib, and Zanubrutinib in Human Plasma by Liquid Chromatography-Mass Spectrometry/Mass Spectrometry. Ther Drug Monit. 2024 Oct 1;46(5):634-641. doi: 10.1097/FTD.0000000000001190. PMID: 38531816. View Source
• [2] FDA Guidance for Industry: Bioanalytical Method Validation. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), Center for Veterinary Medicine (CVM). May 2018. View Source

Enabling Simultaneous Quantitation of Multiple BTK Inhibitors and Metabolites

Dihydrodiol Ibrutinib-d5 has been validated as the internal standard for dihydrodiol ibrutinib in a multiplex LC-MS/MS method that simultaneously quantifies orelabrutinib, zanubrutinib, ibrutinib, and dihydrodiol ibrutinib in a single 6.5-minute run [1]. The method achieved a linear range of 0.400–200 ng/mL for dihydrodiol ibrutinib and was successfully applied to clinical patient samples [2]. Alternative approaches require separate assays for each analyte, increasing time, cost, and sample volume requirements.

Multiplex Capability

Head-to-head

4 analytes in 6.5 min vs separate single-analyte runs

Increases throughput; conserves research sample volume

BTK inhibitors: ibrutinib, dihydrodiol ibrutinib, orelabrutinib, zanubrutinib

Evidence Dimension	Assay Throughput and Analyte Coverage
Target Compound Data	4 analytes (ibrutinib, dihydrodiol ibrutinib, orelabrutinib, zanubrutinib) quantified in 6.5 min with Dihydrodiol Ibrutinib-d5 as IS for the metabolite
Comparator Or Baseline	Single-analyte or dual-analyte assays requiring separate runs and multiple IS compounds
Quantified Difference	Up to 4-fold increase in throughput; consolidated sample preparation and data analysis
Conditions	Human plasma; protein precipitation; ACQUITY UPLC HSS T3 column; positive ESI

Why This Matters

Procuring Dihydrodiol Ibrutinib-d5 enables the implementation of high-throughput, multiplexed assays that conserve valuable clinical samples and reduce operational costs, a critical advantage for large-scale pharmacokinetic studies and clinical TDM services.

• [1] Sun LN, Zhao Y, Qian ZY, Chen XL, Ma H, Guo YJ, Shen H, Wang YQ. Simultaneous Determination of Orelabrutinib, Zanubrutinib, Ibrutinib and Its Active Metabolite in Human Plasma Using LC-MS/MS. Molecules. 2023 Jan 26;28(3):1205. doi: 10.3390/molecules28031205. PMID: 36770870. View Source
• [2] Guo YJ, Du TT, Yang YL, Zhao Y, Chen XL, Ma H, Sun LN, Wang YQ. Simultaneous Determination of Ibrutinib, Dihydroxydiol Ibrutinib, and Zanubrutinib in Human Plasma by Liquid Chromatography-Mass Spectrometry/Mass Spectrometry. Ther Drug Monit. 2024 Oct 1;46(5):634-641. doi: 10.1097/FTD.0000000000001190. PMID: 38531816. View Source

Stability Under Recommended Storage Conditions Ensures Long-Term Assay Reproducibility

Dihydrodiol Ibrutinib-d5 is recommended for storage at -20°C to ensure long-term stability . The compound is stable at ambient temperature for several days during shipping, minimizing the risk of degradation upon receipt . In contrast, the unlabeled analyte dihydrodiol ibrutinib has demonstrated instability issues at room temperature, with degradation observed in plasma samples [1], underscoring the need for a stable, isotopically labeled IS that does not compromise assay integrity.

Handling Stability

Reported

Stable at ambient temperature for days; −20°C long-term

Supports shipping and long-term study reproducibility

Deuterated IS maintains integrity; unlabeled analyte degrades at room temperature

Evidence Dimension	Room Temperature Stability
Target Compound Data	Stable at ambient temperature for several days during shipping
Comparator Or Baseline	Unlabeled dihydrodiol ibrutinib degrades at room temperature in plasma
Quantified Difference	No quantitative degradation reported for the deuterated IS under recommended handling
Conditions	Ambient temperature shipping; -20°C long-term storage

Why This Matters

Documented stability of the deuterated IS under recommended conditions ensures that purchased material will retain its analytical performance over time, reducing the need for frequent re-qualification and minimizing batch-to-batch variability in long-term studies.

• [1] Rood JJM, Dormans PJA, van Haren MJ, Schellens JHM, Beijnen JH, Sparidans RW. Liquid chromatography-tandem mass spectrometric assay for the simultaneous determination of the irreversible BTK inhibitor ibrutinib and its dihydrodiol-metabolite in plasma and its application in mouse pharmacokinetic studies. J Pharm Biomed Anal. 2016 Jan 25;118:123-131. doi: 10.1016/j.jpba.2015.10.033. PMID: 26540627. View Source

Validated Application Scenarios for Dihydrodiol Ibrutinib-d5 in Pharmacokinetics, TDM, and Regulatory Bioanalysis

Clinical Therapeutic Drug Monitoring (TDM) of Ibrutinib and Its Active Metabolite

Dihydrodiol Ibrutinib-d5 is the validated internal standard for quantifying dihydrodiol ibrutinib in human plasma samples from patients undergoing ibrutinib therapy [1]. The validated 0.400 ng/mL LLOQ enables accurate measurement of trough concentrations, which is critical for dose optimization to mitigate toxicity and prevent treatment discontinuation [2]. High inter-individual variability in ibrutinib pharmacokinetics (67% clearance variability) necessitates precise metabolite monitoring, which this IS enables .

Population Pharmacokinetic Modeling in Oncology Clinical Trials

In population PK studies involving 89 patients with lymphoid malignancies, Dihydrodiol Ibrutinib-d5 was used as the internal standard to generate 1501 plasma concentration measurements for dihydrodiol-ibrutinib [1]. This data enabled the development of the first population pharmacokinetic model simultaneously describing ibrutinib and dihydrodiol-ibrutinib concentrations, revealing that dihydrodiol-ibrutinib clearance exhibits 51% inter-individual and 26% intra-individual variability [1].

Multiplexed LC-MS/MS Assays for BTK Inhibitor Bioequivalence and DDI Studies

Dihydrodiol Ibrutinib-d5 is an essential reagent for validated multiplex methods that simultaneously quantify ibrutinib, dihydrodiol ibrutinib, and other BTK inhibitors (zanubrutinib, orelabrutinib) in a single 6.5-minute run [1]. This high-throughput capability is critical for bioequivalence studies, drug-drug interaction (DDI) investigations involving CYP3A4 modulators, and large-cohort clinical pharmacology trials where sample volume is limited and cost efficiency is paramount [2].

Regulatory Bioanalysis for Abbreviated New Drug Applications (ANDA)

Dihydrodiol Ibrutinib-d5 is supplied with detailed characterization data compliant with regulatory guidelines, making it suitable for analytical method development, method validation (AMV), and Quality Controlled (QC) applications required for ANDA submissions [1]. Its use as an internal standard in fully validated assays that meet FDA and EMA acceptance criteria for precision, accuracy, matrix effect, and recovery directly supports regulatory filings for generic ibrutinib products [2].

Application

Selection Property

Validation Focus

BTK inhibitor metabolite monitoring in human plasma research matrices

Isotopic co-elution with dihydrodiol ibrutinib

Low LLOQ performance for trough concentration measurement in research studies

Population pharmacokinetic research in lymphoid malignancy cohorts

Consistent MS response across analytical batches

Inter- and intra-individual variability characterization using research samples

Multiplexed BTK inhibitor bioanalysis for drug-drug interaction research

High-throughput 6.5-min method for multiple BTK inhibitors

Simultaneous quantitation in limited sample volumes; method cross-validation

Bioanalytical method validation and documentation for research filing

Characterized reference standard with validation data

Accuracy, precision, matrix effect within acceptance criteria for method transfer

• [1] Gallais F, Ysebaert L, Despas F, Barros S, Dupré L, Quillet-Mary A, Protin C, Thomas F, Obéric L, Allal B, Chatelut E, White-Koning M. Population Pharmacokinetics of Ibrutinib and Its Dihydrodiol Metabolite in Patients with Lymphoid Malignancies. Clin Pharmacokinet. 2020 Sep;59(9):1171-1183. doi: 10.1007/s40262-020-00884-0. PMID: 32328976. View Source
• [2] Sun LN, Zhao Y, Qian ZY, Chen XL, Ma H, Guo YJ, Shen H, Wang YQ. Simultaneous Determination of Orelabrutinib, Zanubrutinib, Ibrutinib and Its Active Metabolite in Human Plasma Using LC-MS/MS. Molecules. 2023 Jan 26;28(3):1205. doi: 10.3390/molecules28031205. PMID: 36770870. View Source
• [3] Guo YJ, Du TT, Yang YL, Zhao Y, Chen XL, Ma H, Sun LN, Wang YQ. Simultaneous Determination of Ibrutinib, Dihydroxydiol Ibrutinib, and Zanubrutinib in Human Plasma by Liquid Chromatography-Mass Spectrometry/Mass Spectrometry. Ther Drug Monit. 2024 Oct 1;46(5):634-641. doi: 10.1097/FTD.0000000000001190. PMID: 38531816. View Source